Cas no 2227795-97-1 ((2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid)

• Product Name: (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• CAS No: 2227795-97-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5965558
• PubChem ID: 165586264
• Update Time: 2025-06-26

(2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• 2227795-97-1
• EN300-1533804
• (2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid

• Inchi： 1S/C25H28N2O5/c1-2-21(24(29)30)26-23(28)19-12-7-13-22(19)27-25(31)32-14-20-17-10-5-3-8-15(17)16-9-4-6-11-18(16)20/h3-6,8-11,19-22H,2,7,12-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t19-,21-,22+/m1/s1
• InChI Key： OJHQKXRMXFGDOP-FCEUIQTBSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCC[C@H]1C(N[C@@H](C(=O)O)CC)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid

(2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2227795-97-1): A Comprehensive Overview

(2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2227795-97-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in peptide synthesis and protein engineering. The unique structure of this compound makes it a valuable tool in the development of novel therapeutics and diagnostic agents.

The structure of (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid consists of a butanoic acid backbone with a substituted cyclopentyl ring and an Fmoc protecting group. The Fmoc group is particularly important as it provides a means to control the reactivity of the amino group during synthesis, allowing for precise and efficient peptide assembly. This feature is crucial in the context of solid-phase peptide synthesis (SPPS), where the sequential addition of amino acids is essential for constructing complex peptides and proteins.

Recent research has highlighted the potential applications of this compound in various therapeutic areas. For instance, studies have shown that Fmoc-protected amino acids can be used to develop peptidomimetics with enhanced stability and bioavailability. These peptidomimetics can be designed to target specific biological pathways, making them promising candidates for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In the realm of cancer research, (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid has been explored for its potential to inhibit key enzymes involved in tumor growth and metastasis. One notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against proteases such as matrix metalloproteinases (MMPs), which are known to play a critical role in cancer progression. By blocking these enzymes, the compound could potentially slow down or even halt the spread of cancer cells.

Beyond its therapeutic applications, (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid has also found use in diagnostic tools. The Fmoc group can be modified to incorporate fluorescent or radioactive labels, enabling the compound to serve as a probe for imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality makes it an attractive candidate for developing non-invasive methods to monitor disease progression and treatment efficacy.

The synthesis of (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid involves several steps, including the protection of the amino group with Fmoc, the formation of the cyclopentyl ring, and the attachment of the formamide moiety. Each step requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the process.

In terms of pharmacokinetics, studies have shown that compounds derived from Fmoc-protected amino acids exhibit favorable properties such as good solubility, stability, and bioavailability. These characteristics are essential for ensuring that the drug reaches its intended target in sufficient concentrations to exert its therapeutic effect. Additionally, the ability to fine-tune these properties through chemical modifications allows researchers to optimize the compound for specific applications.

The safety profile of (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid has been extensively evaluated in preclinical studies. Toxicity assays have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2227795-97-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it a valuable tool for developing novel therapeutics and diagnostic agents. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in addressing unmet medical needs.